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Compound of Interest

Compound Name:
2-chloro-N-(2-

methylbenzyl)acetamide

CAS No.: 78710-36-8

Cat. No.: B1352564

Get Quote

Executive Summary
2-Chloro-N-(2-methylbenzyl)acetamide (CAS 78710-36-8) is a specialized electrophilic

building block used primarily in the synthesis of peptidomimetics, heterocyclic pharmaceutical

intermediates, and proteomics probes.[1][2][3] Characterized by a reactive

-chloroacetamide motif, it serves as a "warhead" for covalent modification of cysteine residues
in proteomic profiling or as a pivotal intermediate for

substitution reactions to generate glycine amide derivatives.[2][3]

This guide provides a rigorous technical analysis of the compound, detailing its synthesis,

reaction mechanisms, and handling protocols. It moves beyond standard data sheets to explain

the why and how of experimental design, ensuring reproducibility and safety in drug discovery

workflows.
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The following data consolidates physical constants and structural identifiers essential for

analytical verification.

Property Specification

CAS Number 78710-36-8

IUPAC Name 2-chloro-N-[(2-methylphenyl)methyl]acetamide

Molecular Formula

Molecular Weight 197.66 g/mol

Structure

Appearance White to off-white crystalline solid

Solubility
Soluble in DCM, DMSO, Methanol, Ethyl

Acetate; Insoluble in Water

Reactive Motif
Electrophilic

-carbon (Alkyl Halide)

Synthetic Pathway: Mechanism & Protocol
The Chemistry (Schotten-Baumann Acylation)
The synthesis involves the N-acylation of 2-methylbenzylamine with chloroacetyl chloride.[1][2]

[3] This reaction proceeds via a nucleophilic addition-elimination mechanism.[1][2][3]

Nucleophilic Attack: The lone pair of the primary amine attacks the carbonyl carbon of the

acid chloride, forming a tetrahedral intermediate.

Elimination: The tetrahedral intermediate collapses, expelling the chloride ion (

) as a leaving group.[3]

Deprotonation: A base (typically Triethylamine or inorganic carbonate) neutralizes the

generated HCl to drive the equilibrium forward and prevent the formation of the unreactive

amine hydrochloride salt.
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Visualization of Synthesis Workflow

Reagents:
2-Methylbenzylamine
Chloroacetyl Chloride

Solvent System:
DCM (0°C)
Base: Et3N

 Dissolution Tetrahedral
Intermediate

 Nucleophilic Attack Product:
2-Chloro-N-(2-methylbenzyl)acetamide

 -HCl (Elimination) Workup:
Acid Wash (1M HCl)

Recrystallization (Hexane/EtOAc)

 Purification

Click to download full resolution via product page

Figure 1: Step-wise synthesis workflow from substituted benzylamine to the alpha-

chloroacetamide target.

Validated Experimental Protocol
Objective: Synthesis of 10.0 g of 2-chloro-N-(2-methylbenzyl)acetamide.

Reagents:

2-Methylbenzylamine (1.0 eq)[1][2][3]

Chloroacetyl chloride (1.1 eq)[1][2][3]

Triethylamine (

) (1.2 eq)[2][3]

Dichloromethane (DCM) [Anhydrous][1][2][3]

Procedure:

Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

an addition funnel. Purge with

.

Solvation: Add 2-methylbenzylamine (6.5 mL, ~50 mmol) and

(8.4 mL, 60 mmol) to 100 mL of anhydrous DCM. Cool the solution to 0°C in an ice bath.

Rationale: Cooling controls the exotherm of the acylation; the base scavenges HCl to

maintain amine nucleophilicity.
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Addition: Dropwise add chloroacetyl chloride (4.4 mL, 55 mmol) diluted in 10 mL DCM over

30 minutes.

Critical Step: Rapid addition can lead to bis-acylation or temperature spikes that degrade

the reagent.[1][2][3]

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3 hours. Monitor

by TLC (30% EtOAc/Hexane).[3]

Workup:

Wash reaction mixture with 1M HCl (

mL) to remove unreacted amine and TEA.[3]

Wash with Sat.

(

mL) to neutralize excess acid.[3]

Wash with Brine (

mL).[3]

Isolation: Dry organic layer over

, filter, and concentrate in vacuo.

Purification: Recrystallize from hot Hexane/Ethyl Acetate (4:1) if the solid is off-white.[1][2][3]

Reactivity & Downstream Applications[2]
The utility of CAS 78710-36-8 lies in the

-chlorine atom, which is highly susceptible to

displacement due to the electron-withdrawing effect of the adjacent carbonyl group.[1][2][3]

Functionalization Pathways
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Researchers utilize this scaffold to introduce complex amines or thiols, creating "Glycinamide"

derivatives often found in local anesthetics (e.g., Lidocaine analogs) and neurokinin receptor

antagonists.

Key Reactions:

Amination: Reaction with secondary amines (e.g., piperazine, morpholine) yields

pharmacologically active glycine amides.

Finkelstein Reaction: Conversion to the iodo-derivative (using NaI in acetone) to enhance

electrophilicity for difficult substitutions.[2][3]

Thioether Formation: Reaction with thiols to form thio-conjugates, used in fragment-based

drug discovery (covalent tethering).[1][2][3]

Reaction Logic Diagram[2][3]

2-Chloro-N-(2-methylbenzyl)acetamide
(Electrophile)
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Pathway B: Thiol Alkylation
(Reagent: R-SH + Base)
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Figure 2: Divergent synthetic pathways utilizing the alpha-chloro electrophilic site.

Safety & Handling (E-E-A-T)
Hazard Classification:

Acute Toxicity (Oral): Category 3 (Toxic if swallowed).[2][3][4]
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Skin Sensitization: Category 1 (May cause allergic reaction).[3][4]

Reproductive Toxicity: Suspected (Class 2).[2][3][4]

Handling Protocol:

Containment: Always handle within a certified chemical fume hood.[3] The compound is a

potent alkylating agent.

PPE: Double nitrile gloves are recommended.[3] Chloroacetamides can penetrate standard

latex.[3]

Deactivation: Spills should be treated with dilute ammonia or 1M NaOH to hydrolyze the

chloroacetamide bond before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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